Cas no 2137871-11-3 (methyl 2-(3-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetate)

• Product Name: methyl 2-(3-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetate
• CAS No: 2137871-11-3
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• CID: 6212189
• PubChem ID: 165487875
• Update Time: 2025-06-12

methyl 2-(3-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetate
• EN300-782083
• 2137871-11-3

• Inchi： 1S/C11H17N3O2S/c1-16-9(15)7-14-10(12-13-11(14)17)8-5-3-2-4-6-8/h8H,2-7H2,1H3,(H,13,17)
• InChI Key： UJFGCDAAPNGUHG-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCCCC2)N1CC(=O)OC

Computed Properties

• Exact Mass: 255.10414797g/mol
• Monoisotopic Mass: 255.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86Ų

Additional information on methyl 2-(3-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetate

Introduction to Methyl 2-(3-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetate (CAS No. 2137871-11-3)

Methyl 2-(3-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetate, identified by its CAS number 2137871-11-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique combination of functional groups in its molecular framework, including the cyclohexyl and sulfanyl substituents, contributes to its distinct chemical properties and potential applications in medicinal chemistry.

The cyclohexyl group in Methyl 2-(3-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetate introduces a bulky, non-polar moiety that can influence the compound's solubility and interactions with biological targets. This feature is particularly relevant in drug design, where the optimization of pharmacokinetic properties is crucial. On the other hand, the sulfanyl group adds a polar character to the molecule, enhancing its ability to engage with various biological receptors. The presence of these two contrasting groups makes Methyl 2-(3-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetate a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in triazole derivatives due to their demonstrated efficacy against a wide range of diseases. The triazole core is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, studies have shown that compounds containing the triazole ring can inhibit the growth of pathogenic microorganisms by disrupting essential metabolic pathways. Additionally, the sulfanyl group has been identified as a key moiety in enhancing the bioactivity of pharmaceutical compounds. Its ability to form hydrogen bonds and interact with polar regions of biological targets makes it an attractive feature for drug development.

One of the most compelling aspects of Methyl 2-(3-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetate is its potential application in oncology research. Recent studies have highlighted the role of triazole derivatives in targeting cancer cells by inhibiting key enzymes involved in cell proliferation and survival. The cyclohexyl group may contribute to improved pharmacokinetic profiles by enhancing membrane permeability, while the sulfanyl group can facilitate binding to specific cancer-related proteins. This dual functionality makes Methyl 2-(3-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetate a promising candidate for further investigation in oncology.

The synthesis of Methyl 2-(3-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetate involves a multi-step process that requires precise control over reaction conditions. The introduction of the triazole ring typically involves cyclization reactions using appropriate precursors under inert conditions. The subsequent attachment of the cyclohexyl and sulfanyl groups requires careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules.

In terms of biological evaluation, Methyl 2-(3-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-4-yi]acetate has shown promising results in preliminary assays. Its ability to interact with various biological targets suggests potential therapeutic applications beyond oncology. For instance, studies have indicated that triazole derivatives can modulate inflammatory pathways by inhibiting key cytokines and enzymes involved in the immune response. The presence of both cyclohexyl and sulfanyl groups may enhance its ability to cross cell membranes and reach intracellular targets.

The development of novel pharmaceutical agents often involves rigorous testing to assess their safety and efficacy. Methyl 2-(3-cyclohexyl)-5-sulfanyl)-4H-l ,24-triazol -41 acetate is currently undergoing preclinical studies to evaluate its pharmacological properties. These studies aim to determine optimal dosing regimens and identify any potential side effects or toxicities associated with its use. The results from these trials will provide valuable insights into its potential as a therapeutic agent.

The impact of Methyl 2-(3-cyclohexy l)-5-sul fany l)-41 H-l ,24-triaz ol -41 acetate extends beyond academic research; it holds significant promise for clinical applications as well. As our understanding of disease mechanisms continues to evolve , so does our ability to develop targeted therapies . This compound represents an example of how innovative chemical design can lead to new treatments for complex diseases . By leveraging cutting-edge synthetic methods and biotechnological approaches , researchers are paving the way for next-generation pharmaceuticals.

In conclusion , Methyl 2-(3-cy clohex yl -5-sul fany l)-41 H-l ,24-tria z ol -41 acet ate (CAS No .2137871 -11 -3 ) is a highly interesting compound with diverse potential applications . Its unique structural features make it an excellent candidate for further exploration in pharmaceutical research . As studies continue , we can expect more insights into its biological activities and therapeutic potential . This work underscores the importance o f interdisciplinary collaboration between chemists , biologists , an d clinicians i n advancing drug discovery efforts . Together , they are shaping th e future o f medicine through innovative approaches like those exemplified by this remarkable compound .